Cas no 98534-36-2 (1H-Pyrazole-4-carboxamide,N-ethyl-1-phenyl-5-(trifluoromethyl)-)
98534-36-2 structure
Product Name:1H-Pyrazole-4-carboxamide,N-ethyl-1-phenyl-5-(trifluoromethyl)-
CAS No:98534-36-2
MF:C13H12F3N3O
MW:283.249093055725
CID:812615
PubChem ID:176748
Update Time:2025-04-19
1H-Pyrazole-4-carboxamide,N-ethyl-1-phenyl-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxamide,N-ethyl-1-phenyl-5-(trifluoromethyl)-
- N-ethyl-1-phenyl-5-(trifluoromethyl)pyrazole-4-carboxamide
- SCHEMBL2605690
- 1H-Pyrazole-4-carboxamide, N-ethyl-1-phenyl-5-(trifluoromethyl)-
- BHCMEXZOEDQEJJ-UHFFFAOYSA-N
- 98534-36-2
- DTXSID10243683
-
- Inchi: 1S/C13H12F3N3O/c1-2-17-12(20)10-8-18-19(11(10)13(14,15)16)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,17,20)
- InChI Key: BHCMEXZOEDQEJJ-UHFFFAOYSA-N
- SMILES: FC(C1=C(C(NCC)=O)C=NN1C1C=CC=CC=1)(F)F
Computed Properties
- Exact Mass: 283.093
- Monoisotopic Mass: 283.093
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 46.9Ų
Experimental Properties
- Density: 1.31
- Boiling Point: 401.1°C at 760 mmHg
- Flash Point: 196.4°C
- Refractive Index: 1.545
1H-Pyrazole-4-carboxamide,N-ethyl-1-phenyl-5-(trifluoromethyl)- Related Literature
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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